Cas no 163626-83-3 (Phosphonic acid, [(1-phenyl-1H-pyrazol-3-yl)methyl]-, diethyl ester)

• Product name: Phosphonic acid, [(1-phenyl-1H-pyrazol-3-yl)methyl]-, diethyl ester
• CAS No: 163626-83-3
• MF: C₁₄H₁₉N₂O₃P
• MW: 294.286024332047
• CID: 1344535

Phosphonic acid, [(1-phenyl-1H-pyrazol-3-yl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(1-phenyl-1H-pyrazol-3-yl)methyl]-, diethyl ester
• Phosphonic acid, [(1-phenyl-1H-pyrazol-3-yl)methyl]-, diethyl ester (9CI)

• Inchi： 1S/C14H19N2O3P/c1-3-18-20(17,19-4-2)12-13-10-11-16(15-13)14-8-6-5-7-9-14/h5-11H,3-4,12H2,1-2H3
• InChI Key： KKKKNBMOWOZOHA-UHFFFAOYSA-N
• SMILES： C(P(=O)(OCC)OCC)C1C=CN(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 294.11347

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 427.8±28.0 °C(Predicted)
• PSA: 53.35
• pka: -0.25±0.10(Predicted)